Cas no 30076-98-3 (Benzene,(3,3-dimethoxypropyl)-)

Benzene,(3,3-dimethoxypropyl)- structure
30076-98-3 structure
Product Name:Benzene,(3,3-dimethoxypropyl)-
CAS No:30076-98-3
MF:C11H16O2
MW:180.243543624878
CID:309423
PubChem ID:95979
Update Time:2025-04-19

Benzene,(3,3-dimethoxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(3,3-dimethoxypropyl)-
    • 3,3-dimethoxypropylbenzene
    • (3,3-Dimethoxypropyl)benzene
    • 1-(3,3-dimethoxypropyl)benzene
    • 1,1-dimethoxy-3-phenylpropane
    • 3-phenylpropanal dimethyl acetal
    • 3-phenylpropionaldehyde dimethyl acetal
    • 3-phenylpropylaldehyde dimethyl acetal
    • AC1L3VI9
    • hydrocinnamaldehyde dimethylacetal
    • NSC46114
    • PhCH2CH2CH(OMe)2
    • STK064549
    • SureCN873038
    • NS00028837
    • AKOS005388208
    • DIHYDROCINNAMALDEHYDE DIMETHYL ACETAL
    • [3,3-bis(methyloxy)propyl]benzene
    • (3,3-Dimethoxypropyl)benzene #
    • DTXSID00184157
    • UNII-5FNP361AO4
    • Hydrozimtaldehyddimethylacetal
    • 5FNP361AO4
    • Q63398703
    • NSC 46114
    • 30076-98-3
    • SCHEMBL873038
    • EINECS 250-027-9
    • Benzene, (3,3-dimethoxypropyl)-
    • NSC-46114
    • Inchi: 1S/C11H16O2/c1-12-11(13-2)9-8-10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3
    • InChI Key: PQAOFUQAZBGCQK-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 180.11508
  • Monoisotopic Mass: 180.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 0.974
  • Boiling Point: 249.9°Cat760mmHg
  • Flash Point: 89°C
  • Refractive Index: 1.486
  • PSA: 18.46
  • LogP: 2.23810

Benzene,(3,3-dimethoxypropyl)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Triphenyl phosphite ,  Rhodium trichloride Solvents: Methanol ;  6 h, 600 psi, 80 °C; 80 °C → rt
Reference
Rh(I) or Rh(III) supported on MCM-41-catalyzed selective hydroformylation-acetalization of aryl alkenes: Effect of the additives
El Ali, Bassam; Tijani, Jimoh; Fettouhi, Mohammed, Applied Catalysis, 2006, 303(2), 213-220

Benzene,(3,3-dimethoxypropyl)- Preparation Products

Benzene,(3,3-dimethoxypropyl)- Related Literature

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